Cas no 220862-18-0 (tert-Butyl 2-(1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate)

• Product Name: tert-Butyl 2-(1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate
• CAS No: 220862-18-0
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 823113
• Update Time: 2026-04-29

tert-Butyl 2-(1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate
• LogP
• tert-butyl 2-((1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate
• tert-butyl 2-(1-benzyl-2-ethylindol-4-yl)oxyacetate

• Inchi： InChI=1S/C23H27NO3/c1-5-18-14-19-20(24(18)15-17-10-7-6-8-11-17)12-9-13-21(19)26-16-22(25)27-23(2,3)4/h6-14H,5,15-16H2,1-4H3
• InChI Key： BKKATOCEHZVOTC-UHFFFAOYSA-N
• SMILES： CCC1=CC2=C(C=CC=C2OCC(=O)OC(C)(C)C)N1CC3=CC=CC=C3

Computed Properties

• Exact Mass: 365.19921
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on tert-Butyl 2-(1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate

Comprehensive Overview of tert-Butyl 2-(1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate (CAS No. 220862-18-0)

tert-Butyl 2-(1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a tert-butyl ester group and an indole core, makes it a valuable intermediate for developing bioactive molecules. The compound's CAS No. 220862-18-0 ensures precise identification in global chemical databases, catering to researchers and industry professionals.

In recent years, the demand for indole derivatives has surged due to their role in drug discovery, particularly in oncology and neurology. tert-Butyl 2-(1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate is often explored for its potential as a kinase inhibitor scaffold, aligning with trends in targeted cancer therapies. Its benzyl and ethyl substituents enhance lipophilicity, a critical factor in optimizing drug bioavailability—a topic frequently searched in AI-driven drug design platforms.

The synthesis of this compound involves multi-step organic reactions, including etherification and esterification, which are widely discussed in academic forums. Researchers often query "how to synthesize indole-based esters" or "applications of tert-butyl esters in medicinal chemistry," reflecting its relevance. Analytical techniques like HPLC and NMR are essential for purity verification, a concern highlighted in GMP compliance discussions.

From an industrial perspective, tert-Butyl 2-(1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate is supplied under strict storage conditions (2–8°C) to preserve stability. Its molecular weight (339.45 g/mol) and logP value are frequently cited in QSAR studies, addressing user searches on "predicting compound solubility." The compound's compatibility with green chemistry principles also aligns with sustainability trends, a hot topic in 2024 chemical industry reports.

In summary, CAS No. 220862-18-0 represents a nexus of innovation in pharmaceutical intermediates and material science. Its versatility answers growing queries about "indole modifications for drug delivery" and "high-value chemical building blocks," making it a staple in R&D portfolios worldwide.